Cas no 84553-19-5 (Benzene, 1-chloro-3-(chloroethynyl)-)

• Product Name: Benzene, 1-chloro-3-(chloroethynyl)-
• CAS No: 84553-19-5
• MF: C₈H₄Cl₂
• MW: 171.02336025238
• CID: 666926
• PubChem ID: 12827650
• Update Time: 2025-04-19

Benzene, 1-chloro-3-(chloroethynyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-3-(chloroethynyl)-
• 1-chloro-3-(2-chloroethynyl)benzene
• 1-Chloro-3-(chloroethynyl)benzene
• 84553-19-5
• DTXSID40510890
• SCHEMBL718734

• Inchi： 1S/C8H4Cl2/c9-5-4-7-2-1-3-8(10)6-7/h1-3,6H
• InChI Key： FGXADESKQTYASM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C#CCl)=C1

Computed Properties

• Exact Mass: 169.9690055g/mol
• Monoisotopic Mass: 169.9690055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 0Ų